Cas no 39938-00-6 (Mycophenolic Acid Methyl Ester 6-(Tri-O-acetyl-b-D-glucuronic Acid Methyl Ester))

• Product Name: Mycophenolic Acid Methyl Ester 6-(Tri-O-acetyl-b-D-glucuronic Acid Methyl Ester)
• CAS No: 39938-00-6
• MF: C₃₁H₃₈O₁₅
• MW: 650.62443113327
• CID: 1060418
• Update Time: 2025-08-04

Mycophenolic Acid Methyl Ester 6-(Tri-O-acetyl-b-D-glucuronic Acid Methyl Ester) Chemical and Physical Properties

Names and Identifiers

• Methyl 6-[Methyl-2,3,4-tri-O-acetyl-β-D-glucuronato]mycophenolate
• methyl (2S,3S,4S,5R,6S)-3,4,5-triacetyloxy-6-[[6-methoxy-5-[(E)-6-methoxy-3-methyl-6-oxohex-2-enyl]-7-methyl-3-oxo-1H-2-benzofuran-4-yl]oxy]oxane-2-carboxylate
• METHYL 6-[METHYL-2,3,4-TRI-O-ACETYL-B-D-GLUCURONATO]MYCOPHENOLATE
• Mycophenolic Acid Methyl Ester 6-(Tri-O-acetyl-β-D-glucuronic Acid Methyl Ester)
• Mycophenolic Acid Methyl Ester 6-(Tri-O-acetyl-b-D-glucuronic Acid Methyl Ester)

• Inchi： 1S/C31H38O15/c1-14(10-12-21(35)38-6)9-11-19-23(39-7)15(2)20-13-41-29(36)22(20)24(19)45-31-28(44-18(5)34)26(43-17(4)33)25(42-16(3)32)27(46-31)30(37)40-8/h9,25-28,31H,10-13H2,1-8H3/b14-9+/t25-,26-,27-,28+,31+/m0/s1
• InChI Key： CASHVQZBXMURJN-VUCNFRLOSA-N
• SMILES： O1[C@H](C(=O)OC)[C@H]([C@@H]([C@H]([C@@H]1OC1=C(C/C=C(\C)/CCC(=O)OC)C(=C(C)C2COC(C1=2)=O)OC)OC(C)=O)OC(C)=O)OC(C)=O

Additional information on Mycophenolic Acid Methyl Ester 6-(Tri-O-acetyl-b-D-glucuronic Acid Methyl Ester)

Recent Advances in the Study of Mycophenolic Acid Methyl Ester 6-(Tri-O-acetyl-b-D-glucuronic Acid Methyl Ester (CAS: 39938-00-6)

Mycophenolic Acid Methyl Ester 6-(Tri-O-acetyl-b-D-glucuronic Acid Methyl Ester) (CAS: 39938-00-6) is a derivative of mycophenolic acid (MPA), a well-known immunosuppressive agent widely used in organ transplantation and autoimmune diseases. This compound has garnered significant attention in recent years due to its potential applications in drug metabolism and pharmacokinetic studies. The latest research has focused on its synthesis, biological activity, and therapeutic potential, providing valuable insights for the development of novel immunosuppressive therapies.

Recent studies have explored the synthetic pathways for Mycophenolic Acid Methyl Ester 6-(Tri-O-acetyl-b-D-glucuronic Acid Methyl Ester), emphasizing the importance of optimizing reaction conditions to improve yield and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and ensure its structural integrity. These efforts have laid the groundwork for further pharmacological evaluations.

In terms of biological activity, research has demonstrated that this compound exhibits potent immunosuppressive effects by inhibiting inosine monophosphate dehydrogenase (IMPDH), a key enzyme in the de novo synthesis of guanine nucleotides. This mechanism is similar to that of its parent compound, MPA, but with potential advantages in terms of bioavailability and metabolic stability. Recent in vitro and in vivo studies have shown promising results, suggesting that this derivative could offer improved therapeutic outcomes with reduced side effects.

Pharmacokinetic studies have also revealed that Mycophenolic Acid Methyl Ester 6-(Tri-O-acetyl-b-D-glucuronic Acid Methyl Ester) undergoes glucuronidation, a common metabolic pathway for MPA derivatives. This process influences the compound's distribution, metabolism, and excretion, which are critical factors for its clinical application. Researchers are now investigating ways to modulate this metabolic pathway to enhance the compound's efficacy and safety profile.

Furthermore, the potential applications of this compound extend beyond immunosuppression. Preliminary studies have indicated its utility in treating inflammatory diseases and certain types of cancer. The compound's ability to modulate immune responses and inhibit cell proliferation makes it a promising candidate for multidisciplinary research. Collaborative efforts between chemists, biologists, and pharmacologists are essential to unlock its full therapeutic potential.

In conclusion, Mycophenolic Acid Methyl Ester 6-(Tri-O-acetyl-b-D-glucuronic Acid Methyl Ester) (CAS: 39938-00-6) represents a significant advancement in the field of immunosuppressive therapy. Its unique chemical properties and biological activities offer new opportunities for drug development and clinical applications. Ongoing research aims to address remaining challenges, such as optimizing synthesis protocols and understanding its long-term effects, to pave the way for its eventual translation into clinical practice.